Methyl 3-ethynyl-4-methylbenzoate
Overview
Description
“Methyl 3-ethynyl-4-methylbenzoate” is a chemical compound with the molecular formula C11H10O2 . It has a molecular weight of 174.20 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H10O2/c1-4-9-7-10 (11 (12)13-3)6-5-8 (9)2/h1,5-7H,2-3H3 . This code provides a standard way to encode the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a boiling point of 273.9±33.0 C at 760 mmHg .Scientific Research Applications
1. Synthesis and Characterization in Organic Chemistry
Methyl 3-ethynyl-4-methylbenzoate is used in the synthesis of various organic compounds. For instance, it plays a role in the synthesis of 1,3,4-oxadiazolines derivatives, which possess significant biological activities like antibacterial and antifungal effects. These derivatives are prepared through a series of reactions starting from ethyl 4-methylbenzoate (Hu, Li, & Fu, 2006).
2. Carbon Dioxide Gas Sensors
In the field of environmental monitoring, derivatives of this compound are used in the development of resistive-type carbon dioxide gas sensors. These sensors, featuring specific ethynylated-thiourea derivatives, demonstrate significant responsiveness to varying CO2 concentrations at room temperature (Daud, Wahid, & Khairul, 2019).
3. Crystal Structure Analysis in Pharmaceuticals
The compound also finds application in crystal structure analysis of pharmaceuticals. For instance, the study of methyl 4-hydroxybenzoate, a common cosmetic, drug, and food preservative, involved the use of compounds related to this compound (Sharfalddin et al., 2020).
4. Photochemical Transformations in Chemistry
This compound-related compounds are utilized in the study of photochemical transformations. For example, research on (4-methylpent-3-en-1-ynyl)methylthiocarbene, a singlet carbene, involved these compounds to understand their transformation under UV photolysis (Baskir et al., 2019).
5. Antiproliferative Activity in Cancer Research
In cancer research, heterobimetallic complexes containing derivatives of this compound have shown antiproliferative activity against tumor cells. This highlights its potential application in developing cancer therapeutics (Luengo et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-ethynyl-4-methylbenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2/c1-4-9-7-10(11(12)13-3)6-5-8(9)2/h1,5-7H,2-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJWDCLWLOGCXOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC)C#C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70695149 |
Source
|
| Record name | Methyl 3-ethynyl-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695149 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1255099-13-8 |
Source
|
| Record name | Methyl 3-ethynyl-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70695149 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 3-ethynyl-4-methylbenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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